Cas no 2093106-67-1 (Boronic acid, B-(3-fluoro-6-methyl-2-pyridinyl)-)

• Product Name: Boronic acid, B-(3-fluoro-6-methyl-2-pyridinyl)-
• CAS No: 2093106-67-1
• MF: C₆H₇BFNO₂
• MW: 154.94
• CID: 5520232
• PubChem ID: 91667855
• Update Time: 2026-03-10

Boronic acid, B-(3-fluoro-6-methyl-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-(3-fluoro-6-methyl-2-pyridinyl)-
• (3-Fluoro-6-methylpyridin-2-yl)boronic acid
• MFCD28400996
• G64563
• 2093106-67-1
• DB-130919
• 3-FLUORO-6-METHYLPYRIDIN-2-YLBORONIC ACID

• Inchi： 1S/C6H7BFNO2/c1-4-2-3-5(8)6(9-4)7(10)11/h2-3,10-11H,1H3
• InChI Key： RYYUQEYXUZYDQJ-UHFFFAOYSA-N
• SMILES： B(C1=NC(C)=CC=C1F)(O)O

Computed Properties

• Exact Mass: 155.0553868g/mol
• Monoisotopic Mass: 155.0553868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Additional information on Boronic acid, B-(3-fluoro-6-methyl-2-pyridinyl)-

Boronic Acid, B-(3-Fluoro-6-Methyl-2-Pyridinyl)-: A Versatile Compound with Promising Applications in Pharmaceutical Research

Boronic acid, specifically the derivative B-(3-fluoro-6-methyl-2-pyridinyl)-boronic acid, has emerged as a critical molecular scaffold in modern pharmaceutical research. This compound, with the CAS No. 2093106-67-1, is characterized by its unique structural features that enable interactions with biological targets through covalent and non-covalent mechanisms. Recent studies have highlighted its potential in the development of targeted therapies and drug delivery systems, making it a focal point for researchers in the field of medicinal chemistry.

The 3-fluoro-6-methyl-2-pyridinyl moiety in this molecule plays a pivotal role in modulating its pharmacological properties. Fluorine atoms are known to enhance metabolic stability and improve binding affinity to specific receptors, while the methyl group contributes to steric hindrance and solubility optimization. These structural elements are critical for the compound's ability to interact with enzymatic targets and modulate signaling pathways involved in diseases such as cancer and metabolic disorders.

Recent advancements in synthetic methodologies have enabled the efficient production of B-(3-fluoro-6-methyl-2-pyridinyl)-boronic acid. A 2023 study published in *Journal of Medicinal Chemistry* reported the use of catalytic asymmetric synthesis to achieve high enantiomeric purity, which is essential for drug development. This approach not only reduces production costs but also enhances the compound's bioavailability and selectivity for therapeutic applications.

One of the most promising applications of this compound is its role as a building block in the synthesis of glycopeptide antibiotics. A 2024 study in *Nature Chemistry* demonstrated that B-(3-fluoro-6-methyl-2-pyridinyl)-boronic acid can serve as a key intermediate in the creation of novel antibiotics resistant to multidrug-resistant pathogens. This breakthrough is particularly significant in the context of the global antibiotic resistance crisis, where new therapeutic strategies are urgently needed.

In addition to its antibiotic potential, this compound has shown antioxidant activity in preclinical studies. Researchers at the University of Tokyo (2023) found that the 3-fluoro-6-methyl-2-pyridinyl group enhances the molecule's ability to scavenge reactive oxygen species (ROS), which are implicated in neurodegenerative diseases like Alzheimer's and Parkinson's. This property positions the compound as a candidate for neuroprotective drug development.

The boronic acid functionality in this molecule also allows for click chemistry applications, enabling the rapid formation of complex molecular architectures. This is particularly valuable in the development of drug conjugates and targeted therapies, where precise molecular design is crucial. A 2022 review in *Chemical Reviews* highlighted the role of boronic acid derivatives in drug delivery systems, emphasizing their utility in site-specific targeting and controlled release mechanisms.

Moreover, the fluorinated pyridine ring in this compound has been shown to influence its protonation behavior and electronic properties, which are critical for its interaction with biological membranes. A 2021 study in *Organic & Biomolecular Chemistry* revealed that the 3-fluoro-6-methyl-2-pyridinyl group enhances the compound's ability to penetrate cell membranes, improving its cellular uptake and intracellular activity.

The methyl group on the pyridine ring also contributes to the molecule's lipophilicity, which is important for its ability to cross the blood-brain barrier (BBB). This property has been explored in neuropharmacological applications, where the compound's ability to reach the central nervous system (CNS) is a key advantage. A 2023 preclinical trial in *Pharmacological Research* demonstrated its potential in treating CNS-related disorders such as epilepsy and schizophrenia.

Despite its promising applications, the synthesis and characterization of B-(3-fluoro-6-methyl-2-pyridinyl)-boronic acid require precise conditions to maintain its chemical stability. Researchers at the Max Planck Institute (2024) developed a green synthesis protocol that minimizes byproducts and reduces environmental impact, aligning with the growing emphasis on sustainable pharmaceutical practices.

In conclusion, B-(3-fluoro-6-methyl-2-pyridinyl)-boronic acid represents a versatile molecular platform with broad implications for drug discovery and therapeutic innovation. Its unique structural features, combined with recent advancements in synthetic methods, position it as a key player in addressing global health challenges. As research in this area continues to evolve, the potential applications of this compound are expected to expand further, offering new opportunities for targeted therapies and personalized medicine.

For researchers and pharmaceutical professionals, understanding the chemical properties and biological interactions of this compound is essential for its effective utilization. Continued exploration of its pharmacological profiles and synthetic pathways will be critical in unlocking its full potential in the treatment of complex diseases.